Cas no 1335042-79-9 (tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate
• CAS No: 1335042-79-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD20481870
• CID: 4695340
• PubChem ID: 87517750
• Update Time: 2025-10-11

tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• N-Boc-(1-aminocyclyclopentyl)-acetaldehyde
• tert-butyl N-[1-(2-oxoethyl)cyclopentyl]carbamate
• N-Boc (1-aminocyclyclopentyl)-acetaldehyde
• tert-butyl [1-(2-oxoethyl)cyclopentyl]carbamate
• tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate

• MDL： MFCD20481870
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-12(8-9-14)6-4-5-7-12/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key： HSQBQCLHVYUFBW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC=O)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Topological Polar Surface Area: 55.4

Additional information on tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate (CAS No. 1335042-79-9) and Its Emerging Applications in Chemical Biology

Tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1335042-79-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a tert-butyl protecting group and a cyclopentyl moiety linked to an N-(2-oxoethyl) moiety, exhibits unique structural and functional properties that make it a valuable tool in drug discovery and molecular design.

The tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate structure is characterized by its rigid cyclopentane ring, which provides steric stability, while the N-(2-oxoethyl) group introduces reactivity that can be exploited in synthetic chemistry. This combination of features has positioned the compound as a promising intermediate in the synthesis of biologically active molecules. Recent advancements in medicinal chemistry have highlighted its utility in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of drug design, the tert-butyl group serves as an effective protecting group for amine functionalities, ensuring selectivity during multi-step synthetic pathways. This protective role is crucial in complex molecule synthesis, where orthogonal reactions are required to avoid unintended side products. The cyclopentyl ring, on the other hand, contributes to the overall solubility and bioavailability of derived compounds, making it an attractive scaffold for pharmacological applications.

Recent studies have demonstrated the potential of derivatives of tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate in modulating enzyme activity. Specifically, researchers have explored its role in inhibiting proteases involved in inflammatory pathways. The structural motif of this compound allows for precise interactions with active sites of target enzymes, thereby modulating their function. Such findings align with the broader trend in drug development towards rational design based on structural insights.

The N-(2-oxoethyl) moiety within tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate also offers opportunities for further functionalization. This group can be transformed into various bioactive entities, such as esters or amides, which are common pharmacophores in drug molecules. For instance, modifications at this position have led to compounds with enhanced binding affinity to specific receptors, improving therapeutic efficacy.

Another area where this compound has shown promise is in the development of chiral drugs. The cyclopentane ring provides a stereocenter that can be selectively modified to produce enantiomerically pure compounds. Chiral drugs are often more effective than their racemic counterparts due to their specific interaction with biological targets. The versatility of tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate as a building block makes it an ideal candidate for constructing such enantiomerically pure molecules.

Advances in computational chemistry have further enhanced the utility of tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These simulations have guided synthetic modifications aimed at optimizing potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, reducing reliance on empirical trial-and-error methods.

The compound's stability under various conditions has also been a focus of research. Studies have demonstrated its resilience under acidic and basic environments, making it suitable for diverse synthetic applications. This stability is particularly important in multi-step syntheses where harsh conditions may be required to achieve desired transformations.

In conclusion, tert-butyl N-1-(2-oxoethyl)cyclopentylcarbamate (CAS No. 1335042-79-9) represents a versatile and innovative molecule with significant potential in pharmaceutical research. Its unique structural features enable applications across multiple domains, including enzyme inhibition, chiral drug synthesis, and computational modeling-assisted drug design. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is likely to grow.